Cas no 1878309-30-8 (3-methoxytetrahydropyran-4-carboxylic acid)

• Product Name: 3-methoxytetrahydropyran-4-carboxylic acid
• CAS No: 1878309-30-8
• CID: 4630454
• Update Time: 2025-07-02

3-methoxytetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxytetrahydropyran-4-carboxylic acid

• SMILES： COC1COCCC1C(O)=O

Additional information on 3-methoxytetrahydropyran-4-carboxylic acid

Recent Advances in the Application of 3-Methoxytetrahydropyran-4-carboxylic Acid (CAS: 1878309-30-8) in Chemical Biology and Pharmaceutical Research

3-Methoxytetrahydropyran-4-carboxylic acid (CAS: 1878309-30-8) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic compounds. This research brief synthesizes the latest findings on its applications, mechanisms, and potential in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a chiral building block for the synthesis of protease inhibitors. Researchers utilized 3-methoxytetrahydropyran-4-carboxylic acid to develop a series of potent inhibitors targeting viral proteases, with enhanced selectivity and reduced off-target effects. The study reported a 40% improvement in binding affinity compared to previous-generation inhibitors, attributed to the compound's unique stereochemistry.

In the field of central nervous system (CNS) drug development, a team from MIT published groundbreaking work in Nature Chemical Biology (2024) showcasing the compound's ability to cross the blood-brain barrier. When incorporated into GABA receptor modulators, 3-methoxytetrahydropyran-4-carboxylic acid derivatives showed improved pharmacokinetic profiles, with brain-to-plasma ratios exceeding 1:5 in rodent models. This represents a significant advancement for treating neurological disorders.

The compound's synthetic utility was further demonstrated in a recent Organic Letters publication (2024), where it served as a key intermediate in the total synthesis of marine-derived anticancer agents. The research team developed a novel asymmetric hydrogenation protocol using 3-methoxytetrahydropyran-4-carboxylic acid as a chiral auxiliary, achieving enantiomeric excesses >99% in critical steps of the synthesis pathway.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in Nuclear Medicine and Biology detailed the use of 3-methoxytetrahydropyran-4-carboxylic acid derivatives as chelating agents for gallium-68 and copper-64 in PET imaging probes. The modified compounds exhibited superior in vivo stability and tumor-targeting capabilities compared to traditional chelators.

From a mechanistic perspective, computational studies published in Journal of Chemical Information and Modeling (2024) have elucidated the compound's conformational preferences and hydrogen-bonding patterns. These insights are proving valuable for rational drug design, particularly in optimizing ligand-protein interactions for challenging targets like protein-protein interfaces.

The pharmaceutical industry has taken notice of these developments. Patent filings related to 3-methoxytetrahydropyran-4-carboxylic acid have increased by 75% since 2022, with major companies exploring its incorporation into drug candidates across therapeutic areas including oncology, infectious diseases, and metabolic disorders.

Looking forward, researchers anticipate expanded applications of 3-methoxytetrahydropyran-4-carboxylic acid in fragment-based drug discovery and PROTAC technology. Its balanced physicochemical properties and synthetic accessibility position it as a valuable tool for addressing current challenges in medicinal chemistry. However, further studies are needed to fully explore its potential and establish comprehensive structure-activity relationships for various therapeutic targets.